Cas no 1565635-44-0 (2-5-(trifluoromethyl)pyridin-2-ylpropanoic acid)

• Product Name: 2-5-(trifluoromethyl)pyridin-2-ylpropanoic acid
• CAS No: 1565635-44-0
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 5760064
• PubChem ID: 104571212
• Update Time: 2025-05-19

2-5-(trifluoromethyl)pyridin-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1617412
• 1565635-44-0
• 2-[5-(trifluoromethyl)pyridin-2-yl]propanoic acid
• 2-5-(trifluoromethyl)pyridin-2-ylpropanoic acid

• Inchi： 1S/C9H8F3NO2/c1-5(8(14)15)7-3-2-6(4-13-7)9(10,11)12/h2-5H,1H3,(H,14,15)
• InChI Key： NKCWSHHRNJKXER-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)C(C(=O)O)C)(F)F

Computed Properties

• Exact Mass: 219.05071298g/mol
• Monoisotopic Mass: 219.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-5-(trifluoromethyl)pyridin-2-ylpropanoic acid

2-5-(Trifluoromethyl)Pyridin-2-Ylpropanoic Acid: A Comprehensive Overview

The compound with CAS No. 1565635-44-0, known as 2-5-(trifluoromethyl)pyridin-2-ylpropanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a trifluoromethyl group and a propanoic acid moiety. The trifluoromethyl group, CF3, is a common substituent in medicinal chemistry due to its electron-withdrawing properties and lipophilicity, which can enhance the bioavailability of drugs.

Recent studies have highlighted the potential of 2-5-(trifluoromethyl)pyridin-2-ylpropanoic acid in various therapeutic areas. For instance, researchers have explored its role as a modulator of ion channels, which are critical for various physiological processes such as nerve signaling and muscle contraction. The ability of this compound to interact with these channels makes it a promising candidate for the development of treatments for conditions like epilepsy and chronic pain.

In addition to its pharmacological applications, 2-5-(trifluoromethyl)pyridin-2-ylpropanoic acid has also been studied for its potential in agrochemicals. Its ability to inhibit certain enzymes associated with plant pathogens has led to investigations into its use as a fungicide or herbicide. This dual applicability underscores the versatility of this compound in both medical and agricultural sectors.

The synthesis of 2-5-(trifluoromethyl)pyridin-2-ylpropanoic acid involves a series of well-established organic reactions. Typically, the process begins with the preparation of the pyridine ring, followed by the introduction of the trifluoromethyl group via electrophilic substitution. The propanoic acid moiety is then appended through methods such as alkylation or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

From a structural perspective, the molecule exhibits a balance between hydrophilic and lipophilic properties, which is crucial for its bioavailability. The propanoic acid group contributes to hydrophilicity, while the trifluoromethyl-substituted pyridine ring enhances lipophilicity. This balance is often sought after in drug design to ensure optimal absorption and distribution within the body.

Moreover, computational studies have provided valuable insights into the molecular interactions of 2-5-(trifluoromethyl)pyridin-2-ylpropanoic acid. Using techniques such as molecular docking and dynamics simulations, researchers have been able to predict how this compound might bind to target proteins. These studies are essential for understanding its mechanism of action and guiding further optimization efforts.

In terms of safety and toxicity profiles, preliminary studies suggest that 2-5-(trifluoromethyl)pyridin-2-ylpropanoic acid exhibits low toxicity at therapeutic doses. However, further long-term studies are required to fully assess its safety profile for human use.

In conclusion, 2-5-(trifluoromethyl)pyridin-2-ylpropanoic acid (CAS No. 1565635-44-0) is a versatile compound with significant potential in both medical and agricultural applications. Its unique structure, combined with recent advances in synthesis and computational modeling, positions it as a valuable tool for future research and development.